Cas no 1361752-23-9 (4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile
• CAS No: 1361752-23-9
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4801296
• Update Time: 2025-10-28

4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-9-7(4-11)6(2-3-14)5-15-8(9)10(12)13/h5,10H,2,4H2,1H3
• InChI Key： CTIQKIQXWHIUES-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)F)=NC=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile

Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS No. 1361752-23-9)

4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS No. 1361752-23-9) is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and difluoromethyl substituents on a pyridine ring, has garnered significant attention due to its utility in constructing complex molecular frameworks. The presence of a methoxy group and an acetonitrile moiety further enhances its reactivity, making it a valuable building block for synthetic chemists.

The bromomethyl group at the 4-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This property is particularly useful in the synthesis of biologically active molecules, where precise functionalization is often required. The difluoromethyl group, on the other hand, is known for its ability to modulate metabolic stability and binding affinity in drug candidates. Its incorporation into a molecule can enhance pharmacokinetic properties, making it an attractive feature for medicinal chemists.

The 3-methoxy group contributes to the overall electronic properties of the molecule, influencing its reactivity and interactions with biological targets. Additionally, the 5-acetonitrile moiety introduces a polar region that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition processes. These structural features collectively make 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile a powerful tool in the development of novel compounds.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse functionalities at the bromomethyl position, expanding the scope of possible derivatives. These techniques have enabled researchers to generate libraries of compounds rapidly, facilitating high-throughput screening and drug discovery efforts.

In the realm of medicinal chemistry, 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile has been utilized in the synthesis of kinase inhibitors, which are critical targets in oncology research. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact favorably with the ATP-binding site. The presence of multiple substituents allows for fine-tuning of binding properties, leading to potent and selective inhibitors. Several studies have demonstrated the efficacy of derivatives derived from this compound in preclinical models, highlighting their potential as lead compounds for therapeutic development.

The agrochemical industry has also benefited from the use of this intermediate. Pyridine-based compounds are widely employed in crop protection agents due to their bioactivity against various pests and pathogens. The structural features of 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile make it an excellent precursor for synthesizing novel agrochemicals with improved efficacy and environmental profiles.

From a synthetic chemistry perspective, the reactivity of this compound allows for diverse transformations that can be tailored to specific needs. For example, palladium-catalyzed coupling reactions can be used to introduce aryl or vinyl groups at the bromomethyl position, while copper-mediated reactions offer alternative pathways for functionalization. These methods underscore the compound's flexibility as a synthetic intermediate.

The growing interest in fluorinated compounds has further driven research into derivatives of 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile. Fluoro substituents are known to enhance metabolic stability and binding affinity, making them highly desirable in drug design. Researchers have explored various strategies to incorporate fluorine atoms into biological targets using this intermediate as a starting point.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-3-methoxypyridine-5-acetonitrile (CAS No. 1361752-23-9) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.